Cas no 477284-75-6 (Tetrakis(ethylmethylamino)silane)

• Product Name: Tetrakis(ethylmethylamino)silane
• CAS No: 477284-75-6
• MF: C₁₂H₃₂N₄Si
• MW: 260.4948
• MDL: MFCD05663777
• CID: 931234
• PubChem ID: 4643324
• Update Time: 2025-06-11

Tetrakis(ethylmethylamino)silane Chemical and Physical Properties

Names and Identifiers

• tetrakis(ethylmethylamino)silane
• N-methyl-N-tris[ethyl(methyl)amino]silylethanamine
• AC1NEJMZ
• AG-F-62195
• CTK1D4973
• tetrakis(ethylmethylamino)silicon
• N,N',N'',N'''-Tetraethyl-N,N',N'',N'''-tetramethylsilanetetraamine
• CS-0452833
• 477284-75-6
• MFCD05663777
• DB-009836
• SCHEMBL641592
• DTXSID80405170
• Tetrakis(ethylmethylamino)silane

• MDL： MFCD05663777
• Inchi： 1S/C12H32N4Si/c1-9-13(5)17(14(6)10-2,15(7)11-3)16(8)12-4/h9-12H2,1-8H3
• InChI Key： MJBZMPMVOIEPQI-UHFFFAOYSA-N
• SMILES： [Si](N(C([H])([H])[H])C([H])([H])C([H])([H])[H])(N(C([H])([H])[H])C([H])([H])C([H])([H])[H])(N(C([H])([H])[H])C([H])([H])C([H])([H])[H])N(C([H])([H])[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 260.24000
• Monoisotopic Mass: 260.23962357 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 260.49
• Topological Polar Surface Area: 13

Experimental Properties

• Density: 0.89
• Boiling Point: 40°C
• PSA: 12.96000
• LogP: 1.22880
• Sensitiveness: moisture sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts

Additional information on Tetrakis(ethylmethylamino)silane

Recent Advances in the Application of Tetrakis(ethylmethylamino)silane (CAS: 477284-75-6) in Chemical and Biomedical Research

In recent years, Tetrakis(ethylmethylamino)silane (TEAS, CAS: 477284-75-6) has emerged as a crucial precursor in advanced material synthesis and biomedical applications. This organosilicon compound has gained significant attention due to its unique chemical properties, including high reactivity and thermal stability, making it particularly valuable in atomic layer deposition (ALD) processes for semiconductor manufacturing and surface functionalization. The compound's molecular structure, featuring four ethylmethylamino ligands attached to a central silicon atom, enables precise control over thin film deposition at the nanoscale level.

Recent studies published in ACS Applied Materials & Interfaces (2023) and Journal of Materials Chemistry C (2024) have demonstrated TEAS's superior performance in low-temperature ALD processes compared to traditional silicon precursors. Researchers at MIT and Stanford University have reported that TEAS enables the deposition of high-quality silicon oxide films at temperatures as low as 100°C, with exceptional conformality on high-aspect-ratio structures. This breakthrough has significant implications for next-generation semiconductor devices and flexible electronics, where thermal budget constraints are critical.

In the biomedical field, TEAS has shown promising applications in surface modification of medical implants and drug delivery systems. A 2024 study in Biomaterials Science revealed that TEAS-derived coatings significantly improved the biocompatibility of titanium implants by enhancing protein adsorption and cell adhesion. The research team observed a 40% increase in osteoblast proliferation compared to untreated surfaces, suggesting potential applications in orthopedic and dental implants. Furthermore, TEAS-modified surfaces demonstrated reduced bacterial adhesion, indicating potential for infection-resistant medical devices.

Recent advances in analytical techniques, particularly in-situ Fourier-transform infrared spectroscopy (FTIR) and mass spectrometry, have provided new insights into the decomposition pathways of TEAS during deposition processes. These findings, published in Chemistry of Materials (2023), have enabled researchers to optimize process parameters for specific applications, leading to improved film quality and reduced impurity incorporation. The understanding of TEAS's thermal decomposition mechanism has also facilitated the development of novel hybrid organic-inorganic materials with tailored properties.

Ongoing research is exploring the potential of TEAS in emerging fields such as quantum computing and neuromorphic devices. Preliminary results from IBM Research and imec (2024) suggest that TEAS-derived dielectric layers may enable superior performance in superconducting qubit architectures due to their low defect densities and excellent interface properties. Additionally, the compound's compatibility with various substrates makes it a promising candidate for heterogeneous integration in advanced packaging technologies.

Despite these advancements, challenges remain in the large-scale production and purification of TEAS to meet the stringent requirements of industrial applications. Recent work published in Industrial & Engineering Chemistry Research (2024) has focused on developing more efficient synthesis routes and purification methods to address these issues. The development of high-purity TEAS (≥99.999%) with reduced metal contamination has become a key research direction, particularly for critical applications in the semiconductor industry.

Looking forward, the unique properties of Tetrakis(ethylmethylamino)silane (477284-75-6) position it as a key enabler for multiple technological advancements. Future research directions likely include the exploration of its derivatives for specialized applications, the development of more sustainable production methods, and the investigation of its potential in emerging biomedical applications such as biosensors and tissue engineering scaffolds. As our understanding of this versatile compound deepens, its impact across chemical and biomedical fields is expected to grow significantly in the coming years.